Cas no 1305324-60-0 (N-(4-Cyano-5-fluoro-3-iodopyridin-2-yl)pivalamide)

• Product Name: N-(4-Cyano-5-fluoro-3-iodopyridin-2-yl)pivalamide
• CAS No: 1305324-60-0
• MF: C₁₁H₁₁FIN₃O
• MW: 347.127417802811
• MDL: MFCD20487019
• CID: 4693279
• Update Time: 2025-10-29

N-(4-Cyano-5-fluoro-3-iodopyridin-2-yl)pivalamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Cyano-5-fluoro-3-iodopyridin-2-yl)pivalamide
• N-(4-Cyano-5-fluoro-3-iodopyridin-2-yl)pivalamide, AldrichCPR
• N-(4-cyano-5-fluoro-3-iodopyridin-2-yl)-2,2-dimethylpropanamide

• MDL： MFCD20487019
• Inchi： 1S/C11H11FIN3O/c1-11(2,3)10(17)16-9-8(13)6(4-14)7(12)5-15-9/h5H,1-3H3,(H,15,16,17)
• InChI Key： NEYLPDAXAYJYQW-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C(=CN=C1NC(C(C)(C)C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 346
• Topological Polar Surface Area: 65.8

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 415.7±45.0 °C at 760 mmHg
• Flash Point: 205.2±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-(4-Cyano-5-fluoro-3-iodopyridin-2-yl)pivalamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(4-Cyano-5-fluoro-3-iodopyridin-2-yl)pivalamide

Comprehensive Overview of N-(4-Cyano-5-fluoro-3-iodopyridin-2-yl)pivalamide (CAS No. 1305324-60-0)

N-(4-Cyano-5-fluoro-3-iodopyridin-2-yl)pivalamide (CAS No. 1305324-60-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including a cyano group, fluoro substituent, and iodo moiety. These functional groups contribute to its reactivity and potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its versatile chemical properties.

In recent years, the demand for halogenated pyridine derivatives like N-(4-Cyano-5-fluoro-3-iodopyridin-2-yl)pivalamide has surged due to their utility in medicinal chemistry. The compound's iodo group makes it a valuable intermediate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in creating biologically active compounds. Additionally, the presence of a fluoro substituent enhances its metabolic stability, a critical factor in the development of new therapeutic agents. This aligns with the growing trend of fluorine-containing drugs, which dominate nearly 30% of FDA-approved pharmaceuticals.

The synthesis of N-(4-Cyano-5-fluoro-3-iodopyridin-2-yl)pivalamide involves multi-step organic reactions, often starting from commercially available pyridine precursors. Its pivalamide group acts as a protective moiety, ensuring stability during further transformations. This compound's CAS No. 1305324-60-0 is frequently searched in chemical databases, reflecting its relevance in high-throughput screening and drug design. Laboratories worldwide utilize it to explore structure-activity relationships (SAR) in target-based drug discovery, particularly for kinase inhibitors and antiviral agents.

Beyond pharmaceuticals, N-(4-Cyano-5-fluoro-3-iodopyridin-2-yl)pivalamide finds applications in agrochemical research. Its heterocyclic core is a common motif in pesticide development, where modifications to its structure can yield compounds with enhanced efficacy against pests. The cyano group further augments its binding affinity to biological targets, making it a candidate for crop protection solutions. This dual applicability in life sciences and agriculture underscores its industrial significance.

From an environmental perspective, the compound's iodo-fluoro-pyridine framework is studied for its biodegradability and eco-toxicity profile. As sustainability becomes a priority, researchers are investigating greener synthetic routes for such intermediates. The CAS No. 1305324-60-0 is often referenced in green chemistry discussions, highlighting efforts to minimize waste and hazardous byproducts. This aligns with the broader shift toward sustainable chemical manufacturing practices.

In conclusion, N-(4-Cyano-5-fluoro-3-iodopyridin-2-yl)pivalamide (CAS No. 1305324-60-0) is a multifaceted compound with broad applications in drug discovery, agrochemicals, and material science. Its structural versatility and functional groups make it indispensable for modern research. As the scientific community continues to explore its potential, this compound remains at the forefront of innovation in organic synthesis and applied chemistry.